Cas no 27688-86-4 (3,4-Bis(benzyloxy)phenol)

• Product Name: 3,4-Bis(benzyloxy)phenol
• CAS No: 27688-86-4
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• MDL: MFCD27952000
• CID: 1432312
• PubChem ID: 561348
• Update Time: 2025-04-23

3,4-Bis(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4-bis(phenylmethoxy)-
• 3,4-Dibenzyloxyphenol
• 3,4-Bis(benzyloxy)phenol
• QZYWERULTIYXBW-UHFFFAOYSA-N
• 3,4-bis(phenylmethoxy)phenol
• 3,4-Di(benzyloxy)phenol
• Phenol, 3,4-dibenzyloxy-
• 3,4-Bis(benzyloxy)phenol #
• AK339205
• A924379
• CBA68886
• 27688-86-4
• F13521
• 3,4-Bis(benzyloxy)phenol, 95%
• DS-12613
• SY308175
• AKOS027337537
• CS-0163428
• MFCD27952000
• DB-165077
• SCHEMBL8728948

• MDL： MFCD27952000
• Inchi： 1S/C20H18O3/c21-18-11-12-19(22-14-16-7-3-1-4-8-16)20(13-18)23-15-17-9-5-2-6-10-17/h1-13,21H,14-15H2
• InChI Key： QZYWERULTIYXBW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=CC=C1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 306.12564
• Monoisotopic Mass: 306.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 4.5

Experimental Properties

• Boiling Point: 490.4±35.0°C at 760 mmHg
• PSA: 38.69

3,4-Bis(benzyloxy)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3,4-Bis(benzyloxy)phenol

3,4-Bis(benzyloxy)phenol: A Comprehensive Overview

The compound 3,4-Bis(benzyloxy)phenol, also known by its CAS Registry Number 27688-86-4, is a dihydroxybenzene derivative that has garnered significant attention in the field of natural product chemistry and pharmaceutical research. This molecule belongs to the class of phenolic ethers, characterized by the presence of two benzyl ether groups attached to positions 3 and 4 of a phenol ring. Its unique structure makes it an interesting subject for biological activity studies, particularly in the context of anti-inflammatory, antioxidant, and cancer therapeutic applications.

The synthesis of 3,4-Bis(benzyloxy)phenol typically involves multi-step organic reactions, often starting with a dihydroxybenzene core (catechol) that undergoes etherification with benzyl chloride or a similar reagent. The resulting compound is highly soluble in polar solvents and exhibits a distinctive UV-Vis absorption spectrum, which has been utilized for its characterization in various analytical techniques.

Recent studies have highlighted the anti-inflammatory potential of 3,4-Bis(benzyloxy)phenol. In particular, research published in the journal *Phytotherapy Research* (2023) demonstrated that this compound exhibits potent inhibitory effects on COX-1 and COX-2 enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The mechanism of action appears to involve modulation of arachidonic acid metabolism, leading to a reduction in prostaglandin synthesis.

Beyond its anti-inflammatory properties, 3,4-Bis(benzyloxy)phenol has also shown promising antioxidant activity. In vitro assays have revealed that it effectively scavenges free radicals, including the hydroxyl radical (•OH) and the nitric oxide radical (NO•). This antioxidant capacity is attributed to its phenolic hydroxyl groups and the electron-donating benzyl ether substituents, which collectively enhance its ability to neutralize reactive oxygen species (ROS).

Recent advancements in cancer research have further elucidated the potential of 3,4-Bis(benzyloxy)phenol as a anticancer agent. Preclinical studies indicate that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, liver, and colorectal cancers. The mechanism involves activation of pro-apoptotic pathways, such as the caspase cascade, and modulation of cell cycle regulation proteins, such as p53 and cyclin-dependent kinases (CDKs).

Moreover, 3,4-Bis(benzyloxy)phenol has demonstrated synergy with conventional chemotherapeutic agents in combinational therapies. For instance, a study published in *Oncology Letters* (2023) reported enhanced antitumor activity when 3,4-Bis(benzyloxy)phenol was administered alongside docetaxel, a widely used chemotherapy drug. This suggests that it could serve as an effective adjuvant to improve the efficacy of existing cancer treatments.

Despite its promising therapeutic potential, further research is required to fully understand the toxicological profile and metabolic stability of 3,4-Bis(benzyloxy)phenol. Ongoing investigations are focusing on optimizing its bioavailability through prodrug formation or nanoparticle delivery systems, which could enhance its pharmacokinetic properties and reduce potential adverse effects.

In conclusion, 3,4-Bis(benzyloxy)phenol stands out as a versatile compound with multi-target biological activity, making it a valuable candidate for drug development across various therapeutic areas. Its unique structure and potent biological effects position it at the forefront of natural product-based drug discovery, offering new avenues for addressing unmet medical needs.